Cas no 5890-26-6 (Xanthoplanine Iodide)

• Product name: Xanthoplanine Iodide
• CAS No: 5890-26-6
• MF: C₂₁H₂₆INO₄
• MW: 483.339918613434
• CID: 5040208

Xanthoplanine Iodide Chemical and Physical Properties

Names and Identifiers

• Xanthoplanine Iodide

• Inchi： 1S/C21H25NO4.HI/c1-22(2)7-6-12-10-18(25-4)21(26-5)20-14-11-17(24-3)16(23)9-13(14)8-15(22)19(12)20;/h9-11,15H,6-8H2,1-5H3;1H/t15-;/m0./s1
• InChI Key： AMIGKVHAHDUIGX-RSAXXLAASA-N
• SMILES： O(C1=C(C=C2CC[N+](C)(C)[C@@]3([H])CC4C=C(O)C(OC)=CC=4C1=C32)OC)C.[I-]

Additional information on Xanthoplanine Iodide

Xanthoplanine Iodide: A Comprehensive Overview

Xanthoplanine Iodide, with the CAS number 5890-26-6, is a compound that has garnered significant attention in the fields of pharmacology and drug discovery. This iodide salt of xanthoplanine has been extensively studied for its potential applications in various therapeutic areas. Recent advancements in research have shed light on its unique properties and mechanisms of action, making it a promising candidate for future drug development.

The chemical structure of Xanthoplanine Iodide plays a pivotal role in its biological activity. The compound is characterized by a complex arrangement of functional groups that contribute to its pharmacokinetic and pharmacodynamic properties. Researchers have utilized advanced computational methods to model the molecular interactions of Xanthoplanine Iodide, providing deeper insights into its binding affinities and receptor interactions.

One of the most notable findings in recent studies is the compound's potential as a neuroprotective agent. Preclinical trials have demonstrated that Xanthoplanine Iodide exhibits significant antioxidant and anti-inflammatory properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by robust evidence from in vitro and in vivo experiments, highlighting the compound's ability to mitigate oxidative stress and reduce neuronal damage.

In addition to its neuroprotective effects, Xanthoplanine Iodide has shown promise in the field of oncology. Emerging research suggests that the compound may possess anti-tumor properties, potentially inhibiting the growth and proliferation of cancer cells. Studies conducted on various cancer cell lines have revealed that Xanthoplanine Iodide induces apoptosis and suppresses tumor angiogenesis, making it a potential candidate for anti-cancer therapies.

The synthesis of Xanthoplanine Iodide involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Recent innovations in synthetic chemistry have enabled researchers to develop more efficient methods for producing this compound, reducing costs and improving scalability. These advancements are crucial for facilitating large-scale production, which is essential for preclinical and clinical trials.

From an analytical standpoint, the characterization of Xanthoplanine Iodide has been enhanced by the use of cutting-edge techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided detailed insights into the compound's structural integrity and purity, ensuring its suitability for therapeutic applications.

In conclusion, Xanthoplanine Iodide represents a compelling candidate for drug development, with its diverse range of biological activities and promising therapeutic potential. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the field of pharmacology.